(E)-N-(4-(diisopropylamino)but-2-yn-1-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[4-[di(propan-2-yl)amino]but-2-ynyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C17H24N2OS/c1-14(2)19(15(3)4)12-6-5-11-18-17(20)10-9-16-8-7-13-21-16/h7-10,13-15H,11-12H2,1-4H3,(H,18,20)/b10-9+
• InChI Key: PWGJTXSPTZQMFS-MDZDMXLPSA-N
• Canonical SMILES: CC(C)N(CC#CCNC(=O)C=CC1=CC=CS1)C(C)C
• Isomeric SMILES: CC(C)N(CC#CCNC(=O)/C=C/C1=CC=CS1)C(C)C
• Molecular Formula: C17H24N2OS
• Molecular Weight: 304.5 g/mol

Description

(E)-N-(4-(diisopropylamino)but-2-yn-1-yl)-3-(thiophen-2-yl)acrylamide, also known as DIBO, is a molecule that has gained attention in the scientific community due to its potential applications in various fields. DIBO is a small molecule that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Thiophene Derivatives: A related compound, 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide, was synthesized from a condensation reaction and its structure was determined using NMR spectroscopy and X-ray diffraction (Kariuki et al., 2022).
• Crystal Structure Analysis: The crystal structure of a similar compound, (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate, highlights features like intermolecular hydrogen bonding and π-π stacking between thiophene and phenyl rings (Lee et al., 2009).

Polymer Chemistry and Applications

• Copolymer Synthesis: In polymer chemistry, derivatives like N-(isopropyl)acrylamide have been used for synthesizing copolymers with specific properties, such as thermo- and pH-sensitive behaviors (Fleischmann et al., 2013).
• Thermoresponsive Homopolymers: Homopolymers derived from acrylamide monomers with isopropylamide groups have been created to exhibit temperature-dependent solubility and responsiveness to environmental stimuli (Jiang et al., 2014).

Organic Chemistry and Material Science

• Organic Sensitizer Development: Thiophene derivatives have been explored as organic sensitizers in solar cell applications, showing high photon to current conversion efficiency (Kim et al., 2006).
• Nonlinear Optical Limiting: Certain thiophene dyes have been designed for optoelectronic devices, demonstrating significant nonlinear absorption and optical limiting behavior (Anandan et al., 2018).

Biomedical Applications

• Drug Delivery Systems: Polyacrylamides derived from N-isopropylacrylamide have been used in creating thermoresponsive drug delivery systems, demonstrating controlled release and biocompatibility (Mondal et al., 2022).
• Antitumor Activity: Pyrimidiopyrazole derivatives synthesized from acrylamide compounds have shown promising antitumor activity in vitro, suggesting potential biomedical applications (Fahim et al., 2019).